Cas no 81569-37-1 (Ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate)

• Product name: Ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate
• CAS No: 81569-37-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD01924809
• CID: 2146427
• PubChem ID: 824437

Ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-propylthiazole-5-carboxylate
• AB-601/30964062
• ethyl-2-amino-4-propyl-1,3-thiazol-5-carboxylate
• ethyl2-amino-4-propylthiazole-5-carboxylate
• JTRJDESRRBKKDQ-UHFFFAOYSA-N
• BBL005209
• CS-0297236
• STL131921
• G74717
• 81569-37-1
• SMR000162676
• Ethyl 2-imino-4-propyl-2,3-dihydrothiazole-5-carboxylate
• EN300-302614
• Oprea1_159112
• HMS2278D17
• SCHEMBL2082176
• Amino-4-propyl-thiazole-5-carboxylic acid ethyl ester
• MFCD01924809
• DB-297370
• MLS000545684
• ALBB-028064
• AKOS005739172
• VS-01561
• ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-amino-4-propyl-, ethyl ester
• CHEMBL1721136
• 2-Amino-4-propyl-thiazole-5-carboxylic acid ethyl ester
• Ethyl 2-amino-4-propyl-1,3-thiazole-5-carboxylate

• MDL： MFCD01924809
• Inchi： InChI=1S/C9H14N2O2S/c1-3-5-6-7(8(12)13-4-2)14-9(10)11-6/h3-5H2,1-2H3,(H2,10,11)
• InChI Key： JTRJDESRRBKKDQ-UHFFFAOYSA-N
• SMILES： CCCC1=C(SC(=N1)N)C(=O)OCC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų
• XLogP3: 2.3